Cas no 77859-20-2 (3-Azabicyclo[3.2.0]heptane-2-carbonitrile)

• Product Name: 3-Azabicyclo[3.2.0]heptane-2-carbonitrile
• CAS No: 77859-20-2
• MF: C₇H₁₀N₂
• MW: 122.167701244354
• CID: 550872
• PubChem ID: 45092495
• Update Time: 2025-04-19

3-Azabicyclo[3.2.0]heptane-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Azabicyclo[3.2.0]heptane-2-carbonitrile
• 3-Azabicyclo[3.2.0]heptane-2-carbonitrile(9CI)
• 3-azabicyclo[3.2.0]heptane-4-carbonitrile
• DTXSID10666979
• 77859-20-2

• Inchi： 1S/C7H10N2/c8-3-7-6-2-1-5(6)4-9-7/h5-7,9H,1-2,4H2
• InChI Key： UMABWJXDFMXDGG-UHFFFAOYSA-N
• SMILES： N1CC2CCC2C1C#N

Computed Properties

• Exact Mass: 122.084
• Monoisotopic Mass: 122.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.8A^2
• XLogP3: 0.4